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Compound of Interest

Compound Name: Aminoglutethimide

Cat. No.: B1683760 Get Quote

Technical Support Center: Aminoglutethimide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges related to the solubility of aminoglutethimide in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of aminoglutethimide in DMSO?

A1: The reported solubility of aminoglutethimide in DMSO varies across different suppliers,

but it is generally considered to be readily soluble.[1][2][3] Published data indicates a solubility

range from ≥13.8 mg/mL to 55 mg/mL.[4][1] It is crucial to consult the certificate of analysis

provided by your specific supplier for lot-specific solubility data.

Q2: My aminoglutethimide is not dissolving completely in DMSO, even within the reported

solubility range. What should I do?

A2: Several factors can influence the dissolution of aminoglutethimide. Firstly, ensure you are

using anhydrous (dry) DMSO, as water content can affect solubility. Secondly, gentle warming

of the solution to 37°C and sonication can significantly aid in dissolution.[1][5] It is

recommended to add the powdered aminoglutethimide to the DMSO vortexing to prevent

clumping.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1683760?utm_src=pdf-interest
https://www.benchchem.com/product/b1683760?utm_src=pdf-body
https://www.benchchem.com/product/b1683760?utm_src=pdf-body
https://www.benchchem.com/product/b1683760?utm_src=pdf-body
https://www.targetmol.com/compound/aminoglutethimide
https://www.accessdata.fda.gov/drugsatfda_docs/label/2003/018202s021lbl.pdf
https://www.medkoo.com/products/4572
https://www.biocrick.com/Aminoglutethimide-BCC4368.html
https://www.targetmol.com/compound/aminoglutethimide
https://www.benchchem.com/product/b1683760?utm_src=pdf-body
https://www.benchchem.com/product/b1683760?utm_src=pdf-body
https://www.targetmol.com/compound/aminoglutethimide
https://www.medchemexpress.com/aminoglutethimide.html
https://www.benchchem.com/product/b1683760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: After dissolving aminoglutethimide in DMSO, it precipitates when I dilute it with my

aqueous buffer or cell culture medium. How can I prevent this?

A3: This is a common issue known as "precipitation upon dilution" and occurs because

aminoglutethimide is poorly soluble in water.[2][3][6] When the DMSO stock is added to an

aqueous environment, the local concentration of DMSO is no longer sufficient to keep the

compound dissolved.

To mitigate this, try the following:

Decrease the final concentration: The most straightforward solution is to work with a lower

final concentration of aminoglutethimide in your aqueous medium.

Optimize the dilution process: Add the DMSO stock solution to your aqueous buffer drop-

wise while vigorously vortexing or stirring. This helps to disperse the compound quickly and

avoid high local concentrations that can trigger precipitation.

Use a co-solvent system: For in vivo studies, a co-solvent system may be necessary. A

common formulation involves a mixture of DMSO, PEG300, Tween 80, and saline.[5][7]

Prepare fresh dilutions: Do not store diluted aqueous solutions of aminoglutethimide, as

precipitation can occur over time. It is best to prepare them fresh for each experiment.[8]

Q4: How should I store my aminoglutethimide stock solution in DMSO?

A4: Once dissolved in DMSO, aminoglutethimide stock solutions should be stored at -20°C or

-80°C for long-term stability.[1][3] It is advisable to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound and

affect its solubility.[1][5]

Quantitative Solubility Data
The following table summarizes the reported solubility of aminoglutethimide in DMSO from

various sources.
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Supplier/Source
Reported Solubility
in DMSO

Molar
Concentration
(mM)

Notes

BioCrick Soluble to 20 mg/mL 86.1 -

TargetMol 55 mg/mL 236.78
Sonication is

recommended.[1]

RayBiotech ≥13.8 mg/mL - -

MedchemExpress 50 mg/mL 215.26
Ultrasonic treatment

may be needed.[7]

Cayman Chemical

~10 mg/mL in DMSO

and other organic

solvents like ethanol.

~43
Sparingly soluble in

aqueous buffers.[8]

Experimental Protocols
Protocol for Preparing a Concentrated Stock Solution of Aminoglutethimide in DMSO

Preparation: Bring the vial of powdered aminoglutethimide and a bottle of anhydrous

DMSO to room temperature.

Weighing: Accurately weigh the desired amount of aminoglutethimide powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., 50 mg/mL).

Dissolution: Vortex the mixture vigorously for 1-2 minutes. If the compound does not fully

dissolve, proceed to the next step.

Sonication/Heating (Optional): Place the tube in a sonicator bath for 5-10 minutes or warm

the solution gently at 37°C until the solid is completely dissolved. Visually inspect the

solution to ensure no particulates are present.

Storage: Aliquot the clear stock solution into single-use vials and store at -20°C or -80°C.
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Visual Troubleshooting and Workflow Diagrams

Troubleshooting Aminoglutethimide Solubility in DMSO

Start: Aminoglutethimide
Solubility Issue

Is the DMSO
anhydrous?

Action: Use fresh,
anhydrous DMSO.

No

Is the dissolution
technique optimal?

Yes

Action: Vortex during addition,
sonicate, or gently warm (37°C).

No

Issue: Precipitation upon
dilution in aqueous buffer?

Yes

Solution 1: Lower the final
concentration.

Yes

Result: Soluble

No

Solution 2: Add stock drop-wise
to buffer with vigorous mixing.

Solution 3 (for in vivo):
Use a co-solvent system.

Best Practice: Prepare
fresh dilutions for each experiment.

Result: Still Insoluble
(Consult technical support

with lot number)
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Caption: Troubleshooting workflow for aminoglutethimide solubility issues.

Workflow for Preparing Aminoglutethimide Working Solution
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2. Add Anhydrous DMSO

3. Vortex/Sonicate
to Dissolve (Stock Solution)

5. Dilute Stock into Buffer
(Drop-wise with Vortexing)

4. Prepare Aqueous Buffer
or Cell Culture Medium

6. Use Working Solution
Immediately

End: Experiment

Click to download full resolution via product page

Caption: Experimental workflow for preparing aminoglutethimide solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1683760?utm_src=pdf-body
https://www.benchchem.com/product/b1683760?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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